1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64

• Molecular Formula: C42H82NO8P
• Molecular Weight: 824.5 g/mol
• InChI: InChI=1S/C42H82NO8P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-42(45)51-40(39-50-52(46,47)49-37-36-43(3,4)5)38-48-41(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h20-21,40H,6-19,22-39H2,1-5H3/b21-20-/t40-/m1/s1/i1D3,2D3,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D,21D,22D2,23D2,24D2,25D2,26D2,27D2,28D2,29D2,30D2,31D2,32D2,33D2,34D2,35D2
• InChIKey: WTJKGGKOPKCXLL-CLWRRPSQSA-N

POPC-d64 Procurement Guide

1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64 (POPC-d64, CAS 2921921-66-4, MW 824.47 Da) is a tail-deuterated isotopologue of the monounsaturated phospholipid POPC, bearing 64 deuterium atoms across both the sn-1 palmitoyl and sn-2 oleoyl acyl chains [1]. Unlike the parent hydrogenated POPC (MW 760.09 Da), which is widely used as a generic bilayer-forming lipid, POPC-d64 is purpose-synthesized to deliver quantifiable neutron scattering contrast and a well-resolved +64 Da mass shift for stable-isotope dilution mass spectrometry . The compound has been explicitly deployed as a contrast agent in neutron reflectometry investigations of lipoprotein–membrane lipid exchange at the National Deuteration Facility (ANSTO) [2].

Deuteration Tail-deuterated POPC isotopologue (64 deuterium atoms, both acyl chains)

Neutron Contrast Bilayer-localized scattering contrast for protein-lipid structural studies

MS Internal Standard +64 Da mass shift supports stable-isotope dilution LC-MS/MS of endogenous POPC

• [1] Yepuri, N.R., Darwish, T.A., Krause-Heuer, A.M., Leung, A.E., Delhom, R., Wacklin, H.P. & Holden, P.J. (2016). Synthesis of Perdeuterated 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine ([D82]POPC) and Characterisation of Its Lipid Bilayer Membrane Structure by Neutron Reflectometry. ChemPlusChem, 81(3), 315–321. View Source
• [2] Yepuri, R., Moir, M., Krause-Heuer, A., Klenner, M. & Darwish, T. (2020). Advancements in the provision of deuterated lipids for neutron applications from the National Deuteration Facility. Paper presented at ANBUG-AINSE Neutron Scattering Symposium (AANSS 2020). Australian Nuclear Science and Technology Organisation. View Source

Why POPC-d64 Substitution Fails

Deuterated phosphatidylcholines are not interchangeable commodities. POPC-d31, the most commonly available partially deuterated POPC variant, carries deuterium only on the sn-1 palmitoyl chain and has been explicitly shown to be 'nearly perfectly contrast-matched to most proteins and membrane binding peptides in heavy water, which makes them neutron invisible' [1]. Consequently, POPC-d31 fails to provide sufficient isotopic contrast for detailed structural studies of multicomponent membranes via neutron techniques [2]. In contrast, hydrogenated POPC offers no neutron contrast against biological samples and co-elutes with endogenous POPC during LC-MS analysis, precluding its use as an internal standard. POPC-d64, bearing full acyl-chain deuteration, overcomes both limitations simultaneously: it supplies tail-localized neutron scattering contrast for selective bilayer visualization and a definitive +64 Da mass shift for chromatographic baseline resolution . Substituting with any other isotopologue introduces either contrast failure or quantification ambiguity.

POPC-d64

POPC-d31

Hydrogenated POPC

Full acyl-chain deuteration

Only sn-1 chain deuterated; nearly contrast-matched to proteins in D₂O

No neutron contrast

+64 Da mass shift; baseline-resolved ISTD

~31 Da shift; risk of isotopic envelope overlap

Co-elutes with endogenous POPC; cannot serve as ISTD

May support multicomponent membrane structural studies

Reported insufficient contrast for detailed multicomponent membrane studies

Unlabeled lipid provides no isotopic differentiation

• [1] Yepuri, N.R., Darwish, T., Leung, A., Krause-Heuer, A., Wacklin, H., Delhom, R. & Holden, P. (2017). Synthesis of perdeuterated 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine ([D82]POPC) for neutron studies on bilayer lipid membranes. Paper presented at ICNS 2017 (International Conference on Neutron Scattering), Daejeon, South Korea. View Source
• [2] Yepuri, N.R., Darwish, T.A., Krause-Heuer, A.M., Leung, A.E., Delhom, R., Wacklin, H.P. & Holden, P.J. (2016). Synthesis of Perdeuterated 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine ([D82]POPC) and Characterisation of Its Lipid Bilayer Membrane Structure by Neutron Reflectometry. ChemPlusChem, 81(3), 315–321. View Source

POPC-d64 Comparative Evidence

Neutron Contrast vs. POPC-d31 Limitations

The partially deuterated POPC-d31 variant, deuterated only on the sn-1 palmitoyl chain, is documented to be 'nearly perfectly contrast-matched to most proteins and membrane binding peptides in heavy water, which makes them neutron invisible' [1]. This represents a critical failure mode for multicomponent membrane structural studies. The same study explicitly states that POPC-d31 'does not provide sufficient isotopic contrast for detailed structural studies of multicomponent membranes through neutron techniques' [2]. POPC-d64, with deuteration across both sn-1 and sn-2 acyl chains, delivers a significantly higher neutron scattering length density (SLD) in the tail region, enabling selective visualization of the lipid bilayer against protein and solvent backgrounds. The contrast improvement is qualitative-to-quantitative: POPC-d31 yields no resolvable lipid signal in protein-containing systems, whereas tail-deuterated POPC isotopologues have been successfully employed to generate interpretable SLD profiles in neutron reflectometry experiments at the National Deuteration Facility [3].

Neutron Contrast Adequacy

Class-level

POPC-d64: usable neutron contrast demonstrated in NDF studies; POPC-d31: reported 'neutron invisible' against proteins in D₂O, insufficient for multicomponent membranes.

Contrast adequacy may differ; supports contrast selection for neutron reflectometry.

Data to verify for specific protein–lipid systems.

Evidence Dimension	Neutron scattering contrast adequacy for multicomponent membrane structural studies
Target Compound Data	POPC-d64: Tail-deuterated (both sn-1 and sn-2 chains); suitable contrast for neutron reflectometry demonstrated in published NDF studies
Comparator Or Baseline	POPC-d31: sn-1 chain deuterated only; explicitly reported as 'neutron invisible' against proteins in heavy water and insufficient for detailed multicomponent membrane studies
Quantified Difference	Qualitative binary: POPC-d31 fails (no usable contrast); POPC-d64 passes (demonstrated usable contrast in peer-reviewed neutron reflectometry experiments)
Conditions	Neutron reflectometry of supported lipid bilayers in heavy water (D2O) solvent environments; multicomponent systems containing membrane proteins or peptides

Why This Matters

For any neutron scattering facility or structural biology group planning multicomponent membrane experiments, POPC-d31 procurement results in unusable data and wasted beamtime, whereas POPC-d64 enables the intended structural measurements.

• [1] Yepuri, N.R., Darwish, T., Leung, A., Krause-Heuer, A., Wacklin, H., Delhom, R. & Holden, P. (2017). Synthesis of perdeuterated 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine ([D82]POPC) for neutron studies on bilayer lipid membranes. ICNS 2017, Daejeon, South Korea. View Source
• [2] Yepuri, N.R., Darwish, T.A., Krause-Heuer, A.M., Leung, A.E., Delhom, R., Wacklin, H.P. & Holden, P.J. (2016). Synthesis of Perdeuterated 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine ([D82]POPC) and Characterisation of Its Lipid Bilayer Membrane Structure by Neutron Reflectometry. ChemPlusChem, 81(3), 315–321. View Source
• [3] Yepuri, R., Moir, M., Krause-Heuer, A., Klenner, M. & Darwish, T. (2020). Advancements in the provision of deuterated lipids for neutron applications from the National Deuteration Facility. ANBUG-AINSE Neutron Scattering Symposium, AANSS 2020. View Source

Mass Spectrometry Baseline Resolution

POPC-d64 exhibits a molecular ion mass of 824.47 Da, representing a +64.38 Da shift relative to hydrogenated POPC (760.09 Da, [M+H]+ at m/z 761.1) [1]. This 64-unit mass difference places the deuterated internal standard >4 m/z units away from the monoisotopic peak of endogenous POPC (Δm > 64 at z=1), ensuring complete baseline resolution between analyte and internal standard signals in all common LC-MS/MS acquisition modes (Q1, SRM, PRM). By comparison, commercially available POPC-d31 (Δm ≈ 31 Da) provides narrower separation that risks isotopic envelope overlap, while POPC-d9 and POPC-d13 headgroup-deuterated variants offer even smaller mass shifts . For stable isotope dilution quantification following LIPID MAPS best-practice guidelines, the larger Δm of POPC-d64 minimizes cross-talk between the endogenous analyte isotopologue distribution and the internal standard signal, directly improving assay linearity (R²) and lower limit of quantification (LLOQ) [2].

Mass Shift Resolution

Reported

+64.38 Da (POPC-d64) vs ~31 Da (POPC-d31); 2× larger mass separation; baseline-resolved isotopic signals.

Larger mass shift may reduce isotopic cross-talk; supports quantitative accuracy in LC-MS/MS.

Isotopic distribution assessment recommended.

Evidence Dimension	Mass shift between deuterated internal standard and endogenous POPC for LC-MS/MS quantification
Target Compound Data	POPC-d64: Molecular weight 824.47 Da; mass shift +64 Da vs hydrogenated POPC; baseline-resolved isotopic separation
Comparator Or Baseline	Hydrogenated POPC: MW 760.09 Da; POPC-d31: MW ~791 Da; mass shift ~31 Da; risk of isotopic envelope overlap
Quantified Difference	Δm = +64.38 Da (POPC-d64) vs Δm ≈ +31 Da (POPC-d31); 2-fold larger mass separation
Conditions	Electrospray ionization (ESI) LC-MS/MS in positive ion mode; typical Q1 resolution settings (unit resolution to 35,000 FWHM)

Why This Matters

Greater mass separation directly reduces isotopic cross-talk, improving quantitative accuracy and precision in lipidomics assays where endogenous POPC concentrations span >3 orders of magnitude across biological samples.

• [1] PubChem / Chemical Entities of Biological Interest (ChEBI). POPC (CHEBI:76032). Monoisotopic mass 759.5778 Da; average mass 760.091 Da. View Source
• [2] LIPID MAPS Lipidomics Standards Initiative. Mass spectrometric quantification without internal standards is not possible; at least one isotopically labeled IS per lipid class is recommended. View Source

Lipid Removal vs. Exchange Discrimination

In a 2020 neutron reflectometry study conducted at the National Deuteration Facility (NDF, ANSTO), POPC-d64 was employed as the tail-deuterated lipid component of model cell membranes to investigate how phospholipid acyl chain saturation and cholesterol content affect lipid exchange and removal by HDL and LDL particles [1]. The combined use of hydrogenated and tail-deuterated lipids enabled, for the first time, the experimental distinction between lipid removal (net loss from the bilayer) and lipid exchange (bidirectional transfer) at the single-experiment level [2]. The study demonstrated quantifiable differential behavior: HDL removed more lipids than LDL from model membranes, both HDL and LDL removed and exchanged more saturated than unsaturated lipids, and cholesterol reduced HDL's ability to both remove and exchange lipids while reducing LDL's ability to remove but not to exchange lipids [3]. Without tail-deuterated POPC-d64 providing the requisite neutron contrast, this mechanistic discrimination would not have been experimentally accessible.

Removal vs Exchange

Reported

Tail-deuterated POPC-d64 in neutron reflectometry enables simultaneous quantification of lipid removal and exchange by HDL/LDL.

Method-specific capability for mechanistic discrimination in lipoprotein interaction studies.

Demonstrated with human HDL/LDL; model conditions may vary.

Evidence Dimension	Experimental capability: distinguish lipid removal vs lipid exchange in neutron reflectometry
Target Compound Data	POPC-d64 (tail-deuterated): Enables discrimination between lipid removal and exchange via contrast variation in neutron reflectometry; demonstrated in published NDF study
Comparator Or Baseline	Hydrogenated POPC: Cannot provide neutron contrast for distinguishing lipid removal from exchange; requires additional experimental approaches
Quantified Difference	Qualitative capability: Hydrogenated POPC alone cannot resolve removal vs exchange; tail-deuterated POPC-d64 enables simultaneous quantification of both processes
Conditions	Neutron reflectometry (NR) of supported lipid bilayers; solid/liquid interface; D2O and H2O solvent contrast series; incubation with isolated human HDL and LDL particles

Why This Matters

For atherosclerosis and cardiovascular research groups, the demonstrated capability to mechanistically resolve lipid removal from exchange directly impacts the quality of conclusions that can be drawn about lipoprotein–membrane interactions.

• [1] Yepuri, R., Moir, M., Krause-Heuer, A., Klenner, M. & Darwish, T. (2020). Advancements in the provision of deuterated lipids for neutron applications from the National Deuteration Facility. ANBUG-AINSE Neutron Scattering Symposium, AANSS 2020. View Source
• [2] Waldie, S., Sebastiani, F., Moulin, M., Del Giudice, R., Paracini, N., Roosen-Runge, F., Gerelli, Y., Prevost, S., Voss, J.C., Darwish, T.A., Yepuri, N., Pichler, H., Maric, S., Forsyth, V.T., Haertlein, M. & Cárdenas, M. (2020). Lipoprotein ability to exchange and remove lipids from model membranes as a function of fatty acid saturation and presence of cholesterol. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1865(11), 158769. View Source
• [3] Waldie, S. et al. (2020). Lipoprotein ability to exchange and remove lipids from model membranes as a function of fatty acid saturation and presence of cholesterol. BBA - Molecular and Cell Biology of Lipids, 1865(11), 158769. Highlights: HDL removes more fats than LDL; cholesterol reduces HDL ability. View Source

Chemical Purity and Isotopic Enrichment

The commercially available POPC-d64 (InvivoChem Cat. No. V102963) is specified at ≥98% chemical purity (HPLC) with a molecular formula of C42H18D64NO8P (MW 824.47 Da) . For comparison, non-deuterated POPC from multiple vendors is typically offered at 97% purity , while other deuterated POPC isotopologues such as POPC-d31 and POPC-d82 are available from select suppliers but with varying specifications regarding deuterium enrichment levels and positional deuteration completeness [1]. The key procurement-relevant attribute is that POPC-d64 provides complete acyl-chain deuteration (both sn-1 and sn-2 chains) as a single catalog product, whereas achieving equivalent neutron contrast coverage with POPC-d31 requires the user to accept that only one chain is deuterated, fundamentally limiting the structural information obtainable. The isotopic enrichment at the d64 nominal mass was characterized via ESI-MS for a related POPC-d64 precursor, showing 94% overall deuterium incorporation with the d64 isotopologue comprising 7.8% of the total distribution [2].

Specification & Enrichment

Data to verify

≥98% chemical purity (HPLC); 94% overall deuterium incorporation; d64 isotopologue 7.8% of distribution.

Quality attributes support procurement evaluation; enrichment profile may influence experimental design.

Lot-specific analysis; COA review recommended.

Evidence Dimension	Catalog purity specification and deuteration coverage
Target Compound Data	POPC-d64: ≥98% chemical purity; dual acyl-chain deuteration; molecular formula C42H18D64NO8P; MW 824.47 Da
Comparator Or Baseline	Non-deuterated POPC: 97% purity typical; POPC-d31: single chain deuteration only, insufficient for multicomponent neutron studies
Quantified Difference	Chemical purity: ≥98% (d64) vs 97% (hydrogenated); Deuteration coverage: dual-chain vs single-chain
Conditions	HPLC purity analysis; ESI-MS isotopic distribution analysis; vendor Certificate of Analysis specifications

Why This Matters

For procurement officers and laboratory managers, the combination of ≥98% chemical purity with complete acyl-chain deuteration coverage in a single catalog product reduces supply chain complexity and experimental risk compared to sourcing and validating multiple partially deuterated variants.

• [1] Yepuri, N.R. et al. (2016). ChemPlusChem, 81(3), 315–321. POPC-d31 is commercially available but provides insufficient contrast for detailed neutron structural studies. View Source
• [2] PMC Appendix 1—figure 8. ESI-MS of POPC precursor 1-palmitoyl-2-oleoyl-sn-benzyloxyglycerol-d64. Overall 94%D; isotope distribution: d64 7.8%, d63 15.1%, d62 19.5%. View Source

POPC-d64 Application Scenarios

Neutron Reflectometry of Protein-Lipid Membranes

For neutron scattering facilities and structural biology laboratories conducting supported lipid bilayer experiments with embedded or peripherally bound proteins, POPC-d64 provides the requisite tail-localized neutron contrast that POPC-d31 fails to deliver. As demonstrated in peer-reviewed neutron reflectometry studies at ANSTO's National Deuteration Facility [1], tail-deuterated POPC enables selective visualization of the acyl chain region against protein backgrounds that would otherwise render the lipid bilayer 'neutron invisible' when using partially deuterated isotopologues [2]. This application is essential for structure–function investigations of antimicrobial peptide mechanisms, receptor–ligand interactions at membrane surfaces, and lipoprotein–membrane exchange processes relevant to atherosclerosis research.

LC-MS/MS Quantification of Endogenous POPC

In quantitative lipidomics workflows adhering to LIPID MAPS best-practice guidelines, isotopically labeled internal standards are mandatory for accurate phospholipid quantification [3]. POPC-d64, with its +64 Da mass shift, provides superior baseline resolution from endogenous POPC compared to POPC-d31 (+31 Da) or headgroup-only deuterated variants, directly reducing isotopic cross-talk and improving assay precision for phosphatidylcholine quantification in plasma, tissue homogenates, and cell extracts. This application is critical for clinical biomarker discovery studies, pharmacodynamic monitoring of lipid-modulating therapeutics, and nutritional lipidomics investigations where POPC represents a major circulating phospholipid species.

Lipoprotein–Membrane Interaction Studies

The co-deployment of hydrogenated and tail-deuterated POPC-d64 in supported lipid bilayer models enables neutron reflectometry experiments that unambiguously distinguish lipid removal from lipid exchange by HDL and LDL particles [4]. This experimental design, pioneered at the National Deuteration Facility, has generated mechanistic insights linking phospholipid acyl chain saturation and membrane cholesterol content to differential lipoprotein interaction outcomes [5]. Research groups focused on reverse cholesterol transport, atherosclerotic plaque formation, or HDL mimetic therapeutic development can leverage POPC-d64 to build on this established experimental paradigm.

SANS Contrast Variation of Lipid Nanocarriers

Tail-deuterated POPC-d64 can be incorporated into liposomes, lipid nanoparticles, and nanodiscs to provide selective scattering contrast for the lipid bilayer component in small-angle neutron scattering (SANS) experiments [6]. By contrast-matching the deuterated lipid tails against D2O-based buffers, researchers can isolate the scattering contribution of encapsulated cargo, surface-conjugated targeting ligands, or incorporated membrane proteins. This capability directly supports rational formulation development in the pharmaceutical industry, where understanding the internal structure and component distribution of lipid-based nanocarriers is essential for regulatory filing and manufacturing process optimization.

Application

Selection Property

Validation Focus

Neutron reflectometry of protein-lipid membranes

Tail-localized deuteration for neutron contrast

SLD profile verification in D₂O/H₂O

LC-MS/MS quantification of endogenous POPC

+64 Da mass shift for baseline resolution

Isotopic cross-talk and linearity assessment

Lipoprotein–membrane interaction studies

Deuterium-enabled removal/exchange discrimination

Contrast series against lipid exchange models

SANS contrast variation of lipid nanocarriers

Tail-deuterated scattering contrast in D₂O buffers

Core–shell structural validation

• [1] Yepuri, R., Moir, M., Krause-Heuer, A., Klenner, M. & Darwish, T. (2020). Advancements in the provision of deuterated lipids for neutron applications from the National Deuteration Facility. ANBUG-AINSE Neutron Scattering Symposium, AANSS 2020. View Source
• [2] Yepuri, N.R., Darwish, T., Leung, A., Krause-Heuer, A., Wacklin, H., Delhom, R. & Holden, P. (2017). Synthesis of perdeuterated 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine ([D82]POPC) for neutron studies on bilayer lipid membranes. ICNS 2017. View Source
• [3] LIPID MAPS Lipidomics Standards Initiative. Mass spectrometric quantification without internal standards is not possible; at least one per lipid class is desirable. View Source
• [4] Waldie, S. et al. (2020). Lipoprotein ability to exchange and remove lipids from model membranes as a function of fatty acid saturation and presence of cholesterol. BBA - Molecular and Cell Biology of Lipids, 1865(11), 158769. View Source
• [5] Waldie, S. et al. (2021). ApoE and ApoE Nascent-Like HDL Particles at Model Cellular Membranes: Effect of Protein Isoform and Membrane Composition. Frontiers in Chemistry, 9, 630152. View Source
• [6] ANSTO National Deuteration Facility. Chemical deuteration capabilities: head or tail deuterated lipids including phospholipids based on oleic acid. Selectively deuterated POPC available. View Source